2,2,4,4-Tetramethyl-1,3-cyclobutanediol

• IUPAC Name: 2,2,4,4-tetramethylcyclobutane-1,3-diol
• InChI: InChI=1S/C8H16O2/c1-7(2)5(9)8(3,4)6(7)10/h5-6,9-10H,1-4H3
• InChI Key: FQXGHZNSUOHCLO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(C1O)(C)C)O)C
• Molecular Formula: C8H16O2
• DSSTOX Substance ID: DTXSID9044908, DTXSID301263004
• Molecular Weight: 144.21 g/mol
• Physical Description: Liquid
• CAS RN: 3010-96-6, 2694-23-7, 3039-96-1

Description

2,2,4,4-Tetramethyl-1,3-cyclobutanediol (TMCD) is an aliphatic diol. It is produced as a mixture of cis- and trans- isomers, depending on the relative stereochemistry of the hydroxyl groups. It is used as a monomer for the synthesis of polymeric materials, usually as an alternative to bisphenol A (BPA).

Synthesis Analysis

The synthesis of TMCD involves pyrolysis of isobutyric anhydride followed by hydrogenation of the resulting 2,2,4,4-tetramethylcyclobutanedione. This synthesis resembles the method used to produce TMCD today. The first step involves conversion of the isobutyric acid or its anhydride into the ketene. This ketene then dimerizes to form a four-membered ring with two ketone groups.

Molecular Structure Analysis

The molecular formula of TMCD is C8H16O2. The structure of TMCD is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

TMCD is a difunctional monomer that can be polymerized with Terephthalic Acid (TPA) and other diols to yield copolyesters with superior properties to conventional TPA polyesters. It has a cyclobutyl ring that makes it more rigid than cyclohexanedimethanol (CHDM) and EG.

Physical And Chemical Properties Analysis

TMCD is a crystalline white solid (powder). It has a melting point of 126 to 134 °C and a boiling point of 210 to 215 °C. The molar mass of TMCD is 144.214 g·mol−1.

Scientific Research Applications

• Synthesis and Application Technologies : CBDO is used in the synthesis of polyesters with higher glass transition temperature, good weather resistance, and hydrolysis resistance. The synthesis involves pyrolyzing isobutyric acid or isobutyric anhydride into dimethylketene, followed by dimerization and hydrogenation (Lou Yang, 2013).

• Identification of Stereoisomers : Gas chromatography-mass spectrometry has been used for the separation and identification of cis- and trans-isomers of CBDO (B. Török, Z. Szegletes, & Á. Molnár, 1994).

• Replacement for Bisphenol A : CBDO-based polyesters exhibit excellent thermal stability, mechanical properties, and optical clarity, making them a potential replacement for bisphenol A in polycarbonates and polyesters (Daniel J. Burke et al., 2012).

• Polyformals Properties : The polyformal of CBDO demonstrates unusual properties, such as a reversible transition in crystalline phase and high resistance to hydrolysis (W. Jackson & J. Caldwell, 1963).

• Reactions with Nucleophiles : The reaction of CBDO with various nucleophiles depends on reaction conditions, steric factors, and the nucleophilicity of the attacking species (G. R. Hansen & R. Demarco, 1969).

• Hydrosilylation in the Presence of Rhodium(I) Complexes : Studies have explored the hydrosilylation of CBDO with alkyl- and arylsilanes, catalyzed by rhodium(I) complexes (B. Török et al., 1993).

• Organotin Catalytic Mechanisms : DFT analysis has been used to understand esterification processes involving TMCD and terephthalic acid, which are improved alternatives to toxic polycarbonates based on bisphenol A (Jennifer A Clark et al., 2021).

• Chlorination of Polyesters : Photochemical chlorination of polyesters based on CBDO has been studied to understand factors affecting polyester degradation and the efficiency of chlorination (W. Jackson, J. Caldwell, & K. P. Perry, 1968).

• Physical Properties of CBDO-based Co-polyterephthalate Nanocomposites : These composites exhibit increases in stiffness, elongation at break, and shape memory attributes (G. Beall et al., 2007).

• Synthesis of Bio-based Polyesters : CBDO has been used to modify bio-based polyesters like poly(ethylene 2,5-furandicarboxylate), improving their glass transition temperature, mechanical, and barrier properties (Jinggang Wang et al., 2017).

Mechanism of Action

The reaction then proceeds most plausibly by an intramolecular acyl-transfer mechanism from the tin complex, aided by a coordinated proton donor such as hydronium. These findings are a key first step in understanding polyester synthesis and avoiding undesirable side reactions during production.

Future Directions

There is a need for high-performance applications for TPA polyesters with high heat resistance, impact toughness, and optical clarity. TMCD is very stable thermally and mechanically. Polyesters prepared from TMCD are rigid materials, but the combination of TMCD with flexible diols results in materials with high impact resistance, low color, thermal stability, good photooxidative stability, and transparency.